Cas no 213994-29-7 (2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-nitrophenyl)acetonitrile)

• Product Name: 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-nitrophenyl)acetonitrile
• CAS No: 213994-29-7
• MF: C₁₄H₇ClF₃N₃O₂
• MW: 341.672492265701
• MDL: MFCD00172215
• CID: 1083924
• PubChem ID: 2773891
• Update Time: 2025-11-06

2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2-(4-nitrophenyl)acetonitrile
• 2-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-(4-nitrophenyl)acetonitrile
• DTXSID401156325
• CS-0324000
• 3-Chloro-I+/--(4-nitrophenyl)-5-(trifluoromethyl)-2-pyridineacetonitrile
• MFCD00172215
• AKOS005070149
• 3G-038
• 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(4-nitrophenyl)acetonitrile
• 213994-29-7
• 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-nitrophenyl)acetonitrile

• MDL： MFCD00172215
• Inchi： 1S/C14H7ClF3N3O2/c15-12-5-9(14(16,17)18)7-20-13(12)11(6-19)8-1-3-10(4-2-8)21(22)23/h1-5,7,11H
• InChI Key： QKHYZVNJBQELIN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(C#N)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 341.0178887g/mol
• Monoisotopic Mass: 341.0178887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• Melting Point: 110-112°C

2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-nitrophenyl)acetonitrile Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-nitrophenyl)acetonitrile

Introduction to 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-nitrophenyl)acetonitrile (CAS No. 213994-29-7)

2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-nitrophenyl)acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 213994-29-7, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a chloro group, a trifluoromethyl moiety, and a nitrophenyl substituent, make it a versatile building block for drug discovery and material science applications.

The chloro and trifluoromethyl functional groups are particularly noteworthy due to their ability to modulate the electronic properties and metabolic stability of molecules. The chloro group can participate in nucleophilic substitution reactions, allowing for further functionalization, while the trifluoromethyl group is known for its ability to enhance lipophilicity and metabolic resistance. These attributes make this compound an attractive candidate for developing novel therapeutic agents.

The nitrophenyl substituent in the molecule adds another layer of reactivity, enabling transformations such as reduction to an amine or diazotization for further derivatization. This flexibility is crucial in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological effects. The combination of these functional groups in 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-nitrophenyl)acetonitrile provides a rich scaffold for exploring new chemical space.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional substituents at strategic positions within the molecule. These techniques have enabled the rapid construction of complex derivatives with tailored biological activities. Such innovations are particularly relevant in the context of developing next-generation drugs that target intricate disease mechanisms.

The pharmaceutical industry has shown keen interest in compounds featuring both chloro and trifluoromethyl groups due to their well-documented role in improving drug-like properties. The chloro group can serve as a handle for further chemical manipulation, while the trifluoromethyl group enhances binding affinity and reduces susceptibility to metabolic degradation. These characteristics are often sought after in molecules designed to interact with biological targets such as enzymes and receptors.

In agrochemical research, the structural motifs present in 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-nitrophenyl)acetonitrile have been leveraged to develop novel pesticides and herbicides. The presence of electron-withdrawing groups like the nitrophenyl moiety can enhance pesticidal activity by improving interactions with biological targets in pests. Additionally, the stability conferred by the trifluoromethyl group ensures that these compounds remain effective over extended periods, making them valuable tools for crop protection.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Modern techniques such as flow chemistry have been explored to streamline these processes, reducing reaction times and improving scalability. Such advancements are critical for transitioning laboratory-scale discoveries into industrial production, where efficiency and cost-effectiveness are paramount.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential applications of 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-nitrophenyl)acetonitrile as a lead compound. Molecular docking studies have revealed its potential binding affinity to various biological targets, including kinases and transcription factors. These insights have guided experimental efforts toward developing novel therapeutics with improved efficacy and selectivity.

The role of this compound in material science is also emerging as an area of interest. Its unique electronic properties make it suitable for applications in organic electronics, where it can serve as a precursor for semiconducting materials. The presence of electron-withdrawing groups enhances charge transport capabilities, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In conclusion, 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-nitrophenyl)acetonitrile (CAS No. 213994-29-7) represents a versatile intermediate with broad applicability across multiple domains of chemical research. Its structural features enable diverse synthetic pathways, making it a valuable tool for drug discovery, agrochemical development, and material science innovation. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in shaping future advancements.